Cas no 102489-46-3 (Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-(2-methylphenyl)-,hydrochloride (1:2))

• Product Name: Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-(2-methylphenyl)-,hydrochloride (1:2)
• CAS No: 102489-46-3
• MF: C₂₂H₃₃Cl₂N₃O
• MW: 426.422923803329
• CID: 186308
• PubChem ID: 59362
• Update Time: 2025-04-19

Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-(2-methylphenyl)-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-(2-methylphenyl)-,hydrochloride (1:2)
• benzyl-[2-(diethylazaniumyl)ethyl]-[2-(2-methylanilino)-2-oxoethyl]azanium,dichloride
• 2-(Benzyl(2-(diethylamino)ethyl)amino)-o-acetotoluidide dihydrochloride
• AC1L1R12
• AC1Q1RPG
• C 5351
• LS-13744
• n-benzyl-n',n'-diethyl-n-{2-[(2-methylphenyl)amino]-2-oxoethyl}ethane-1,2-diaminium dichloride
• o-ACETOTOLUIDIDE, 2-(BENZYL(2-(DIETHYLAMINO)ETHYL)AMINO)-, DIHYDROCHLORIDE
• 102489-46-3

• Inchi： 1S/C22H31N3O.2ClH/c1-4-24(5-2)15-16-25(17-20-12-7-6-8-13-20)18-22(26)23-21-14-10-9-11-19(21)3;;/h6-14H,4-5,15-18H2,1-3H3,(H,23,26);2*1H
• InChI Key： TUEWSVFVCRPCRM-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](CC1C=CC=CC=1)CC[NH+](CC)CC)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 391.942
• Monoisotopic Mass: 425.2000681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 391
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 42.97